Cas no 39799-78-5 (2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-)
39799-78-5 structure
Product Name:2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-
CAS No:39799-78-5
MF:C5H8N2O
MW:112.129820823669
CID:291831
PubChem ID:6933312
Update Time:2025-04-19
2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-
- 1,3-dimethylimidazol-2-one
- 39799-78-5
- SCHEMBL317353
- CFQPVBJOKYSPKG-UHFFFAOYSA-N
- 1,3-Dimethyl-1H-imidazol-2(3H)-one
- 1,3-dimethyl-2-imidazolone
- AKOS006279177
- DTXSID40426149
- N,N'-dimethylimidazol-2-one
-
- Inchi: 1S/C5H8N2O/c1-6-3-4-7(2)5(6)8/h3-4H,1-2H3
- InChI Key: CFQPVBJOKYSPKG-UHFFFAOYSA-N
- SMILES: O=C1N(C)C=CN1C
Computed Properties
- Exact Mass: 112.06374
- Monoisotopic Mass: 112.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl- Related Literature
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Ming Kong,Xin Feng,Jing Li,Jia Wang,Yi-Quan Zhang,You Song New J. Chem. 2020 44 20129
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Longqiang Xiao,Qiuyu Li,Yabin Liu,Xiaoling Fu,Yulai Zhao,Jingyu Cai,Xiangyu Yin,Linxi Hou Polym. Chem. 2021 12 6714
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Tetsuya Sengoku,Daichi Ogawa,Haruka Iwama,Toshiyasu Inuzuka,Hidemi Yoda Chem. Commun. 2021 57 9858
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E. Ceballos-Alcantarilla,C. Agulló,A. Abad-Fuentes,A. Abad-Somovilla,J. V. Mercader RSC Adv. 2015 5 51337
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Wenxuan Bai,Jinxiang Chen,Fen Liu,Jingcong Zhang,Xiaodong Zhang,Zhiping Gu,Jiang Yu Phys. Chem. Chem. Phys. 2023 25 6295
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